Cas no 79402-08-7 (1,3-Cyclopentadiene, 5-(dimethoxymethylene)-)

• Product Name: 1,3-Cyclopentadiene, 5-(dimethoxymethylene)-
• CAS No: 79402-08-7
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• CID: 532887
• PubChem ID: 12727424
• Update Time: 2025-04-19

1,3-Cyclopentadiene, 5-(dimethoxymethylene)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclopentadiene, 5-(dimethoxymethylene)-
• 5-(dimethoxymethylidene)cyclopenta-1,3-diene
• DTXSID20508215
• ZZPWKPAXPJFPII-UHFFFAOYSA-
• 79402-08-7
• InChI=1/C8H10O2/c1-9-8(10-2)7-5-3-4-6-7/h3-6H,1-2H3

• Inchi： 1S/C8H10O2/c1-9-8(10-2)7-5-3-4-6-7/h3-6H,1-2H3
• InChI Key： ZZPWKPAXPJFPII-UHFFFAOYSA-N
• SMILES： O(C)/C(=C1\C=CC=C\1)/OC

Computed Properties

• Exact Mass: 138.068079557g/mol
• Monoisotopic Mass: 138.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketene acetals